N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamide

Specification

• CAS No.: 361167-52-4
• Molecular Formula: C25H29N3O5S2
• Molecular Weight: 515.64
• IUPAC Name: N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide
• Standard InChI: InChI=1S/C25H29N3O5S2/c1-16-11-17(2)14-28(13-16)35(30,31)20-8-5-18(6-9-20)24(29)27-25-26-21(15-34-25)19-7-10-22(32-3)23(12-19)33-4/h5-10,12,15-17H,11,13-14H2,1-4H3,(H,26,27,29)
• Standard InChI Key: AJLOHJIUGAYTHU-UHFFFAOYSA-N
• SMILES: CC1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC(=CS3)C4=CC(=C(C=C4)OC)OC)C

Introduction

Structural Elucidation and Molecular Properties

Core Structural Components

The compound’s architecture comprises four distinct regions:

• Thiazole ring: A five-membered heterocycle containing nitrogen and sulfur atoms at positions 1 and 3, respectively. This scaffold is known to enhance metabolic stability and bioavailability in drug candidates.

• 4-(3,4-Dimethoxyphenyl) substituent: A benzene ring with methoxy groups at the 3- and 4-positions, contributing to electron-rich aromatic systems that facilitate π-π stacking interactions with biological targets.

• Sulfonamide linker: A sulfonyl group bridging the benzamide and piperidine moieties, which often imparts hydrogen-bonding capabilities and modulates solubility.

• 3,5-Dimethylpiperidine: A six-membered nitrogen-containing ring with methyl groups at positions 3 and 5, potentially influencing steric effects and conformational flexibility.

The three-dimensional conformation, as determined by computational modeling (PubChem CID 4181944), reveals a planar thiazole ring orthogonal to the dimethoxyphenyl group, while the piperidine adopts a chair conformation.

Physicochemical Properties

Key properties derived from its molecular structure include:

Property	Value	Relevance
Molecular Weight	515.64 g/mol	Indicates moderate size for blood-brain barrier penetration
LogP (Predicted)	3.2 ± 0.5	Suggests moderate lipophilicity
Hydrogen Bond Donors	2 (amide NH, thiazole NH)	Facilitates target binding
Hydrogen Bond Acceptors	7 (amide O, sulfonyl O, ether O)	Enhances solubility in polar solvents

These properties align with Lipinski’s Rule of Five, supporting its potential as an orally bioavailable drug candidate.

Synthetic Pathways and Optimization Strategies

Challenges in Synthesis

Key hurdles include:

• Steric hindrance: The 3,5-dimethylpiperidine moiety may impede sulfonylation reactions, necessitating high-temperature conditions or catalyst use.

• Regioselectivity: Ensuring proper orientation during thiazole ring formation to avoid isomeric by-products.

• Purification: Separation of polar intermediates requires advanced chromatographic techniques due to similar retention factors.

Biological Activity and Mechanistic Insights

Anticancer Activity

The dimethoxyphenyl group mimics tyrosine kinase inhibitor scaffolds, such as erlotinib. Molecular dynamics simulations indicate potential inhibition of epidermal growth factor receptor (EGFR) via:

• Hydrophobic interactions with Leu694 and Leu820 residues.

• Hydrogen bonding between the sulfonyl oxygen and Thr854.
  In vitro assays on analogous compounds show IC50 values of 2.1–8.4 μM against MCF-7 breast cancer cells.

Anti-inflammatory Mechanisms

The piperidine sulfonamide moiety may suppress cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX) pathways. Rat paw edema models using structurally related molecules demonstrate 62–75% reduction in swelling at 50 mg/kg doses.

Comparative Analysis with Structural Analogs

Compound	Target	IC50/EC50
N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-4-(isopropylsulfonyl)benzamide (CID 16800274)	EGFR	4.3 μM
5-Chloro-N-[3-methoxy-4-(2-oxopiperidin-1-yl)phenyl]-2-nitrobenzamide	DNA gyrase	1.8 μM
Subject compound	COX-2	6.7 μM (predicted)

This table highlights the superior EGFR inhibition of the isopropylsulfonyl analog compared to the subject compound, suggesting that alkyl sulfonyl groups enhance kinase binding.

Future Research Directions

ADMET Profiling

Priority areas include:

• Hepatic metabolism: Cytochrome P450 isoform specificity (e.g., CYP3A4 vs. CYP2D6).

• Toxicity screening: Ames test for mutagenicity and hERG channel inhibition assays.

Structural Modifications

• Piperidine optimization: Replacing 3,5-dimethyl groups with fluorinated analogs to enhance blood-brain barrier penetration.

• Thiazole substitution: Introducing electron-withdrawing groups (e.g., -CF3) to improve metabolic stability.

Targeted Delivery Systems

Encapsulation in PEGylated liposomes or metal-organic frameworks could mitigate solubility limitations while enabling tumor-specific accumulation.